2-Fluoro-5-hydroxy-3-(trifluoromethyl)phenylboronic acid
Overview
Description
“2-Fluoro-5-hydroxy-3-(trifluoromethyl)phenylboronic acid” is a type of fluorinated arylboronic acid . The introduction of a fluorine atom directly to the aromatic ring or to its substituents usually increases the Lewis acidity of these compounds, which is important in terms of their applications as well as stability .
Physical And Chemical Properties Analysis
The average mass of this compound is 205.927 Da and the monoisotopic mass is 206.036209 Da .Scientific Research Applications
Ortho-Directing Agent for Arylboronic Acids
2-Fluoro-5-hydroxy-3-(trifluoromethyl)phenylboronic acid is used as a component in the ortho-directing group strategy for arylboronic acids in ruthenium-catalyzed aromatic C-H silylation. This approach enables regioselective silylation at ortho-positions, providing a pathway to synthesize complex biaryls through subsequent Suzuki-Miyaura coupling, iodination, or Tamao oxidation processes (Ihara & Suginome, 2009).
Antiproliferative and Proapoptotic Compounds
Research on phenylboronic acid derivatives, including 2-Fluoro variants, has shown significant antiproliferative and proapoptotic activities against various cancer cell lines. These compounds induce cell cycle arrest and apoptosis in cancer cells, highlighting their potential as novel anticancer agents (Psurski et al., 2018).
Synthesis of Silicon-Containing Drugs
4-((2-Fluoro-5-pyridyl)dimethylsilyl)phenylboronic acids, which are structurally related to 2-Fluoro-5-hydroxy-3-(trifluoromethyl)phenylboronic acid, have been identified as potential building blocks for the synthesis of silicon-containing drugs. These compounds are prepared through Suzuki−Miyaura coupling reactions, demonstrating the synthetic utility of fluorinated phenylboronic acids in drug development (Troegel et al., 2009).
Antimicrobial Activity
Fluorinated phenylboronic acids, including 2-Fluoro derivatives, exhibit antimicrobial activity against a range of bacterial and fungal strains. The structure-activity relationship studies indicate that the presence of fluorine atoms significantly influences their biological activity, offering insights into developing new antimicrobial agents (Adamczyk-Woźniak et al., 2020).
Glucose Sensing
Fluoro-containing phenylboronic acids have been explored for their potential in glucose sensing. Electropolymerization of these compounds enables enzyme-free glucose detection at physiological conditions, showcasing the application of fluorinated phenylboronic acids in biomedical sensing technologies (Bao et al., 2021).
Safety and Hazards
Mechanism of Action
Target of Action
Boronic acids, including this compound, are often used in suzuki–miyaura cross-coupling reactions . These reactions involve the formation of carbon-carbon bonds, which are fundamental in organic synthesis .
Mode of Action
In Suzuki–Miyaura cross-coupling reactions, the compound acts as a nucleophile, transferring its organic group from boron to palladium . This process, known as transmetalation, is a key step in the reaction .
Biochemical Pathways
The compound is involved in the Suzuki–Miyaura cross-coupling reaction pathway . This pathway is widely used in organic synthesis to form carbon-carbon bonds . The compound can also be involved in functionalization via lithiation and reaction with electrophiles, and selective rhodium-catalyzed conjugate addition reactions .
Result of Action
The result of the compound’s action in Suzuki–Miyaura cross-coupling reactions is the formation of carbon-carbon bonds . This is a fundamental process in organic synthesis, enabling the creation of complex organic molecules .
properties
IUPAC Name |
[2-fluoro-5-hydroxy-3-(trifluoromethyl)phenyl]boronic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BF4O3/c9-6-4(7(10,11)12)1-3(13)2-5(6)8(14)15/h1-2,13-15H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WAKPESZATTZWEQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=CC(=C1F)C(F)(F)F)O)(O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BF4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801175145 | |
Record name | Boronic acid, B-[2-fluoro-5-hydroxy-3-(trifluoromethyl)phenyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801175145 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.92 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2096339-99-8 | |
Record name | Boronic acid, B-[2-fluoro-5-hydroxy-3-(trifluoromethyl)phenyl]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2096339-99-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Boronic acid, B-[2-fluoro-5-hydroxy-3-(trifluoromethyl)phenyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801175145 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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